Cas no 688336-03-0 (N-(4-butylphenyl)-2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide)

• Product Name: N-(4-butylphenyl)-2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• CAS No: 688336-03-0
• MF: C₂₂H₂₅N₃O₂S
• MW: 395.517803907394
• CID: 6337120
• PubChem ID: 3548796
• Update Time: 2025-07-23

N-(4-butylphenyl)-2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-butylphenyl)-2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• N-(4-butylphenyl)-2-((1-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)acetamide
• 688336-03-0
• N-(4-butylphenyl)-2-{[1-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
• AKOS024585964
• N-(4-butylphenyl)-2-[1-(4-methoxyphenyl)imidazol-2-yl]sulfanylacetamide
• F0599-0299

• Inchi： 1S/C22H25N3O2S/c1-3-4-5-17-6-8-18(9-7-17)24-21(26)16-28-22-23-14-15-25(22)19-10-12-20(27-2)13-11-19/h6-15H,3-5,16H2,1-2H3,(H,24,26)
• InChI Key： CRQILVPZWBXPGP-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=CC=1)CCCC)=O)C1=NC=CN1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 395.16674822g/mol
• Monoisotopic Mass: 395.16674822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 81.4Ų

Additional information on N-(4-butylphenyl)-2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide

Comprehensive Overview of N-(4-butylphenyl)-2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide (CAS No. 688336-03-0)

N-(4-butylphenyl)-2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide, with the CAS number 688336-03-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of imidazole derivatives, which are known for their diverse biological activities. The presence of both butylphenyl and methoxyphenyl groups in its structure contributes to its unique physicochemical properties, making it a subject of interest for researchers exploring novel therapeutic agents and crop protection solutions.

In recent years, the demand for imidazole-based compounds has surged due to their potential applications in drug discovery and sustainable agriculture. The compound N-(4-butylphenyl)-2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide is often discussed in the context of enzyme inhibition and receptor modulation, which are critical mechanisms in the development of new anti-inflammatory and antifungal agents. Its sulfanylacetamide moiety further enhances its binding affinity to biological targets, a feature highly sought after in medicinal chemistry.

The synthesis of CAS 688336-03-0 involves multi-step organic reactions, including condensation and thioether formation, which are well-documented in peer-reviewed journals. Researchers often highlight its high yield and scalability, making it a viable candidate for industrial-scale production. Additionally, its stability under ambient conditions and solubility in common organic solvents simplify its handling in laboratory settings.

From an SEO perspective, users frequently search for terms like "imidazole derivatives uses," "how to synthesize N-(4-butylphenyl)-2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide," and "CAS 688336-03-0 applications." These queries reflect the growing interest in custom synthesis and material science innovations. The compound's potential role in green chemistry initiatives also aligns with current trends toward environmentally friendly chemical processes.

In the agrochemical sector, N-(4-butylphenyl)-2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide is being investigated for its pesticidal properties. Its ability to disrupt pest metabolism without harming beneficial organisms positions it as a promising alternative to traditional synthetic pesticides. This aligns with the global push for sustainable farming practices and reduced chemical residues in food products.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of CAS 688336-03-0 is crucial. Computational studies, such as molecular docking and QSAR modeling, have been employed to predict its interactions with biological targets. These insights are invaluable for optimizing its efficacy in both pharmaceutical and agrochemical applications.

In summary, N-(4-butylphenyl)-2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide represents a versatile compound with broad potential across multiple industries. Its unique chemical structure, ease of synthesis, and biological relevance make it a focal point for ongoing research. As the scientific community continues to explore its capabilities, this compound is likely to play a pivotal role in advancing healthcare and agricultural technologies.